Megestrol Acetate-d3
Megestrol Acetate-d3
Brand Name:
Vulcanchem
CAS No.:
162462-72-8
VCID:
VC0020712
InChI:
InChI=1S/C24H32O4/c1-14-12-18-19(22(4)9-6-17(27)13-21(14)22)7-10-23(5)20(18)8-11-24(23,15(2)25)28-16(3)26/h12-13,18-20H,6-11H2,1-5H3/t18-,19+,20+,22-,23+,24+/m1/s1/i1D3
SMILES:
CC1=CC2C(CCC3(C2CCC3(C(=O)C)OC(=O)C)C)C4(C1=CC(=O)CC4)C
Molecular Formula:
C24H32O4
Molecular Weight:
387.534
Megestrol Acetate-d3
CAS No.: 162462-72-8
Reference Standards
VCID: VC0020712
Molecular Formula: C24H32O4
Molecular Weight: 387.534
| CAS No. | 162462-72-8 |
|---|---|
| Product Name | Megestrol Acetate-d3 |
| Molecular Formula | C24H32O4 |
| Molecular Weight | 387.534 |
| IUPAC Name | [(8R,9S,10R,13S,14S,17R)-17-acetyl-10,13-dimethyl-3-oxo-6-(trideuteriomethyl)-2,8,9,11,12,14,15,16-octahydro-1H-cyclopenta[a]phenanthren-17-yl] acetate |
| Standard InChI | InChI=1S/C24H32O4/c1-14-12-18-19(22(4)9-6-17(27)13-21(14)22)7-10-23(5)20(18)8-11-24(23,15(2)25)28-16(3)26/h12-13,18-20H,6-11H2,1-5H3/t18-,19+,20+,22-,23+,24+/m1/s1/i1D3 |
| Standard InChIKey | RQZAXGRLVPAYTJ-CPPTVPENSA-N |
| SMILES | CC1=CC2C(CCC3(C2CCC3(C(=O)C)OC(=O)C)C)C4(C1=CC(=O)CC4)C |
| Synonyms | 17-(Acetyloxy)-6-(methyl-d3)-pregna-4,6-diene-3,20-dione; BDH 1298-d3; DMAP-d3; MGA-d3; Magestin-d3; Maygace-d3; Megace-d3; Megeron-d3; Megestat-d3; Magestryl Acetate-d3; Ovarid-d3; |
| Last Modified | Aug 20 2021 |
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